2,5-Dichloro-3-methylpyrazine
Overview
Description
2,5-Dichloro-3-methylpyrazine is a chemical compound with the CAS number 107378-41-6 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular formula of 2,5-Dichloro-3-methylpyrazine is C5H4Cl2N2 . The InChI code is 1S/C5H4Cl2N2/c1-3-5(7)8-2-4(6)9-3/h2H,1H3 .Physical And Chemical Properties Analysis
2,5-Dichloro-3-methylpyrazine is a colorless to yellow liquid or semi-solid or solid . It has a molecular weight of 163.01 . The compound should be stored in a sealed, dry environment at 2-8°C .Scientific Research Applications
Material Science Crystal Structural Analysis
“2,5-Dichloro-3-methylpyrazine” has been studied for its role in crystal and molecular structures. For instance, it has been combined with chloranilic acid to analyze the crystal and molecular structures of methyl-substituted pyrazines .
Chemical Synthesis Intermediate for Complex Compounds
This compound serves as an intermediate in the synthesis of more complex chemical structures. It has been used in the synthesis of various pyrazines, which are important in the development of new pharmaceuticals and materials .
3. Sensory Analysis: Flavor and Aroma Profiling In the food industry, pyrazines such as “2,5-Dichloro-3-methylpyrazine” contribute significantly to flavor and aroma profiles, particularly roasted aromas in foods .
Safety and Hazards
The safety data sheet for 2,5-Dichloro-3-methylpyrazine indicates that it is not for medicinal, household, or other use . In case of contact, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water . If inhaled, the victim should be moved into fresh air . If swallowed, the mouth should be rinsed with water, but vomiting should not be induced .
Future Directions
Mechanism of Action
Target of Action
It is known that pyrrolopyrazine derivatives, a group to which this compound belongs, have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
A receptor is a cellular component that the drugs bind to and produce cellular action .
Biochemical Pathways
Pyrrolopyrazine derivatives have shown to affect various biological activities, suggesting that multiple pathways could be involved .
Result of Action
Based on the biological activities of pyrrolopyrazine derivatives, it can be inferred that the compound may have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .
Action Environment
It is known that the compound should be stored in a sealed, dry environment at 2-8°c .
properties
IUPAC Name |
2,5-dichloro-3-methylpyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c1-3-5(7)8-2-4(6)9-3/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAZQZUDHCRIFSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40618168 |
Source
|
| Record name | 2,5-Dichloro-3-methylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40618168 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichloro-3-methylpyrazine | |
CAS RN |
107378-41-6 |
Source
|
| Record name | 2,5-Dichloro-3-methylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40618168 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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